1-methyl-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C18H19N5O2/c1-13-11-16(14-5-3-7-19-12-14)21-23(13)10-8-20-17(24)15-6-4-9-22(2)18(15)25/h3-7,9,11-12H,8,10H2,1-2H3,(H,20,24)
• InChI Key: UVLHWIWDIKLDTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC=CN(C2=O)C)C3=CN=CC=C3
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

1-methyl-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis of novel heterocyclic compounds containing pyrazole and pyridine moieties, showing potential for various biological activities. For instance, novel 1,2,4-Oxadiazole heterocyclic compounds containing a 2-H-Pyranopyridine-2-one moiety have been synthesized, expected to exhibit hypertensive activity due to their unique chemical structure (Kumar & Mashelker, 2007). Similarly, pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, showcasing the versatility of pyrazole-based compounds in medicinal chemistry (Rahmouni et al., 2016).

Material Science Applications

The use of pyrazole and pyridine derivatives extends beyond biological applications to material science, particularly in the synthesis of complex molecular architectures. For example, the synthesis of tetranuclear Cu4(II), Ni4(II) square grids, and dicopper(II) complexes using heterocycle-based polytopic ligands has been reported. These compounds are significant for their magnetic properties and potential applications in the development of molecular magnets (Mandal et al., 2011).

Luminescence and Binding Studies

Furthermore, the synthesis of novel aromatic carboxylic acids and their corresponding Eu(III) and Tb(III) compounds has been explored, highlighting the role of pyrazole-pyridine derivatives in the development of luminescent materials. These compounds exhibit strong luminescence intensity and thermal stability, making them candidates for use in optoelectronic devices (Tang et al., 2011).